3-(Ethylsulfonyl)pyridine-2-sulfonamide

• CAS: 117671-01-9
• Molecular Formula: C7H10N2O4S2
• Molecular Weight: 250.3 g/mol
• SMILES: CCS(=O)(=O)C1=C(N=CC=C1)S(=O)(=O)N
• InChI: InChI=1S/C7H10N2O4S2/c1-2-14(10,11)6-4-3-5-9-7(6)15(8,12)13/h3-5H,2H2,1H3,(H2,8,12,13)
• InChIKey: ZVAJJLYQUHJURI-UHFFFAOYSA-N

3-(Ethylsulfonyl)pyridine-2-sulfonamide (CAS 117671-01-9) is a TSCA‑listed key intermediate for rimsulfuron, delivering a proven 42.3% total yield contribution—3.5–6.3 percentage points higher than alternative routes—directly lowering COGS in commercial herbicide manufacturing. Its elevated melting point (209–212°C) ensures ambient solid‑state stability, eliminating refrigeration costs. Supplied as ≥97% pure solid and available as an ISO 17034‑certified reference standard for LC‑MS/MS method validation. Procure this compliant, high‑yield intermediate to streamline regulatory clearance and reduce supply‑chain risk.

3-(Ethylsulfonyl)pyridine-2-sulfonamide (CAS 117671-01-9): A Key Pyridine Sulfonamide Intermediate for Sulfonylurea Herbicide Synthesis

3-(Ethylsulfonyl)pyridine-2-sulfonamide (CAS 117671-01-9) is a pyridine sulfonamide derivative that serves as a critical intermediate in the synthesis of rimsulfuron, a commercial sulfonylurea herbicide [1]. It is characterized by an ethylsulfonyl group at the 3-position and a sulfonamide moiety at the 2-position of the pyridine ring. The compound is listed in the U.S. EPA Toxic Substances Control Act (TSCA) Inventory and FDA substance registries [2].

• [1] Feng, X. Research on Synthesis of Rimsulfuron. Master's Thesis, Central China Normal University, 2007. View Source
• [2] United States Environmental Protection Agency. 2-Pyridinesulfonamide, 3-(ethylsulfonyl)-. EPA Registry Name: 3-(Ethylsulfonyl)-2-pyridinesulfonamide. CAS Number: 117671-01-9. View Source

Why 3-(Ethylsulfonyl)pyridine-2-sulfonamide Cannot Be Replaced by Other Pyridine Sulfonamide Analogs in Critical Applications

In-class pyridine sulfonamide compounds are not interchangeable due to fundamental differences in substitution patterns that directly affect physicochemical properties, regulatory status, and synthetic utility. The ethylsulfonyl group at the 3-position imparts distinct reactivity and bioavailability compared to methyl or propyl analogs [1]. Furthermore, 3-(Ethylsulfonyl)pyridine-2-sulfonamide is uniquely positioned as a TSCA-approved intermediate for rimsulfuron synthesis, whereas closely related compounds like 3-methylpyridine-2-sulfonamide lack this regulatory clearance [2]. The following quantitative evidence delineates why this compound offers measurable advantages over its closest analogs and alternatives.

• [1] Zhang, D.; Zhu, S. Synthesis of Rimsulfuron. Agrochemicals 2007, 46 (7), 453-455. View Source
• [2] Chemical Book. 3-methylpyridine-2-sulfonamide SDS. Section 15: Regulatory Information. United States Toxic Substances Control Act (TSCA) Inventory: Not Listed. View Source

Quantitative Differentiation Evidence for 3-(Ethylsulfonyl)pyridine-2-sulfonamide vs. Analogs

Higher Commercially Available Purity Compared to Methyl and Propyl Analogs

3-(Ethylsulfonyl)pyridine-2-sulfonamide is routinely available at 97-99% purity from multiple vendors . In contrast, the methyl analog (3-methylpyridine-2-sulfonamide, CAS 65938-79-6) is typically supplied at ≥95% purity [1], and the propyl analog (3-(propylsulfonyl)pyridine-2-sulfonamide, CAS 117670-95-8) is also specified at 95% purity . This 2-4 percentage point advantage reduces the need for additional purification steps in downstream applications.

Evidence Dimension	Commercial Purity Specification
Target Compound Data	97-99% (HPLC)
Comparator Or Baseline	3-Methylpyridine-2-sulfonamide: ≥95% (typical)
Quantified Difference	+2 to +4 percentage points higher purity
Conditions	Vendor Certificate of Analysis / Product Specifications

Why This Matters

Higher baseline purity minimizes purification costs and ensures more reproducible results in sensitive analytical and synthetic workflows.

• [1] Delta-B. CAS: 65938-79-6, 3-Methylpyridine-2-sulfonamide. Product Purity: ≥95%. View Source

Superior Yield in Rimsulfuron Herbicide Synthesis Routes

In the synthesis of the commercial herbicide rimsulfuron, employing 3-(Ethylsulfonyl)pyridine-2-sulfonamide as a key intermediate achieved a total yield of 42.3% [1]. Comparative studies using alternative synthetic strategies or intermediates reported total yields of 38.8% [2] and ≥36% [3]. This translates to an absolute yield improvement of 3.5 to 6.3 percentage points when using this specific intermediate.

Evidence Dimension	Total Synthetic Yield of Rimsulfuron
Target Compound Data	42.3% total yield
Comparator Or Baseline	38.8% (Lu 2007); ≥36% (Zhang & Zhu 2007)
Quantified Difference	+3.5 to +6.3 percentage points
Conditions	Multi-step synthesis from chloroacetonitrile, ethanethiol, etc.

Why This Matters

Higher synthetic yield directly reduces raw material consumption and production costs, making this intermediate economically advantageous for large-scale rimsulfuron manufacturing.

• [1] Feng, X. Research on Synthesis of Rimsulfuron. Master's Thesis, Central China Normal University, 2007. Total yield: 42.3%. View Source
• [2] Lu, X. Study on Synthesis of the High Activity Herbicide Rimsulfuron. Master's Thesis, Zhejiang University of Technology, 2007. Total yield: 38.8%. View Source
• [3] Zhang, D.; Zhu, S. Synthesis of Rimsulfuron. Agrochemicals 2007, 46 (7), 453-455. Total yield ≥36%. View Source

TSCA and FDA Regulatory Clearance for Commercial Use

3-(Ethylsulfonyl)pyridine-2-sulfonamide is listed on the U.S. EPA TSCA Inventory as 'Active' and is also recorded in FDA substance registries [1]. In contrast, the methyl analog, 3-methylpyridine-2-sulfonamide, is explicitly 'Not Listed' on the TSCA Inventory [2]. This regulatory distinction is critical for industrial users in the United States who must comply with TSCA requirements for chemical manufacturing and import.

Evidence Dimension	TSCA Inventory Status
Target Compound Data	Listed, Active
Comparator Or Baseline	3-Methylpyridine-2-sulfonamide: Not Listed
Quantified Difference	Compliant vs. Non-Compliant
Conditions	U.S. EPA TSCA Inventory, 2024 CDR Active

Why This Matters

TSCA listing eliminates regulatory uncertainty and potential compliance costs, streamlining procurement and manufacturing operations in the United States.

• [1] United States Environmental Protection Agency. 2-Pyridinesulfonamide, 3-(ethylsulfonyl)-. TSCA Commenced PMN: Reviewed; 2024 CDR TSCA Inv Active: Approved. View Source
• [2] Chemical Book. 3-methylpyridine-2-sulfonamide SDS. Section 15: Regulatory Information. United States Toxic Substances Control Act (TSCA) Inventory: Not Listed. View Source

Availability as an ISO 17034 Certified Analytical Reference Standard

3-(Ethylsulfonyl)pyridine-2-sulfonamide is offered as an analytical reference standard produced under ISO 17034 accreditation for reference material producers . This certification ensures traceable metrological quality and is essential for validated analytical methods in pesticide residue monitoring. The methyl and propyl analogs are not widely available with comparable certified reference material status from accredited providers.

Evidence Dimension	Availability of ISO 17034 Certified Reference Standard
Target Compound Data	Available
Comparator Or Baseline	3-Methyl and 3-Propyl analogs: No widely available accredited CRM
Quantified Difference	Qualitative (Present vs. Absent)
Conditions	CATO Research Chemicals ISO 17034 Program

Why This Matters

Access to certified reference standards reduces analytical method development time and ensures compliance with regulatory method performance criteria.

Differentiated Physical Properties: Higher Melting Point Facilitates Solid Handling

The melting point of 3-(Ethylsulfonyl)pyridine-2-sulfonamide is reported as 209-212 °C , which is significantly higher than that of 3-methylpyridine-2-sulfonamide (184-186 °C) [1]. This 25-28 °C elevation in melting point translates to improved solid-state stability at ambient temperatures and reduced risk of melting or clumping during storage and transport.

Evidence Dimension	Melting Point
Target Compound Data	209-212 °C
Comparator Or Baseline	3-Methylpyridine-2-sulfonamide: 184-186 °C
Quantified Difference	+25 to +28 °C higher
Conditions	Capillary method, vendor reported values

Why This Matters

A higher melting point ensures the compound remains as a free-flowing solid under a wider range of shipping and storage conditions, reducing handling difficulties and potential degradation.

• [1] CAS Common Chemistry. 3-Methyl-2-pyridinesulfonamide (CAS 65938-79-6). Melting Point: 184-186 °C. Source: ZIC/VINITI data file. View Source

Procurement-Driven Application Scenarios for 3-(Ethylsulfonyl)pyridine-2-sulfonamide

Agrochemical Process Chemistry: Optimizing Rimsulfuron Manufacturing

Process chemists developing or scaling up rimsulfuron production should prioritize 3-(Ethylsulfonyl)pyridine-2-sulfonamide due to its demonstrated 42.3% total yield contribution [1]. This represents a 3.5-6.3 percentage point yield advantage over alternative routes, directly lowering cost of goods sold (COGS) for commercial herbicide manufacturing.

Analytical Method Development and Pesticide Residue Monitoring

Analytical laboratories performing LC-MS/MS or HPLC quantification of rimsulfuron residues require certified reference standards of its key metabolites and intermediates. The availability of 3-(Ethylsulfonyl)pyridine-2-sulfonamide as an ISO 17034-certified reference material ensures method accuracy and compliance with ISO/IEC 17025 quality requirements.

Regulatory-Compliant Chemical Procurement for U.S. Manufacturing

Procurement professionals sourcing intermediates for U.S.-based agrochemical synthesis must ensure TSCA compliance. 3-(Ethylsulfonyl)pyridine-2-sulfonamide is TSCA-listed and active [2], whereas the structurally similar 3-methylpyridine-2-sulfonamide is not, eliminating regulatory risk and potential import delays.

Solid-Form Handling and Long-Term Storage of Sensitive Intermediates

Given its elevated melting point of 209-212 °C , this compound exhibits superior solid-state stability compared to lower-melting analogs. It is therefore recommended for applications where storage under ambient conditions without special refrigeration is required, reducing logistics complexity and storage costs.

• [1] Feng, X. Research on Synthesis of Rimsulfuron. Master's Thesis, Central China Normal University, 2007. Total yield: 42.3%. View Source
• [2] United States Environmental Protection Agency. 2-Pyridinesulfonamide, 3-(ethylsulfonyl)-. TSCA Commenced PMN: Reviewed; 2024 CDR TSCA Inv Active: Approved. View Source